Cas no 1855008-65-9 (1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol)

1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol is a fluorinated organic compound featuring a piperidine moiety with a methyl substituent at the 3-position. Its structure combines a fluoroalkyl group with a secondary alcohol, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine enhances metabolic stability and bioavailability, while the piperidine ring contributes to conformational rigidity, potentially improving binding affinity in target molecules. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, including CNS-targeting agents. Its well-defined reactivity profile allows for selective modifications, facilitating the synthesis of structurally diverse derivatives for research and industrial applications.
1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol structure
1855008-65-9 structure
Product Name:1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol
CAS No:1855008-65-9
MF:C9H18FNO
MW:175.24372625351
CID:5713449
PubChem ID:131206279
Update Time:2025-10-29

1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-1645967
    • 1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol
    • 1855008-65-9
    • 1-Piperidineethanol, α-(fluoromethyl)-3-methyl-
    • Inchi: 1S/C9H18FNO/c1-8-3-2-4-11(6-8)7-9(12)5-10/h8-9,12H,2-7H2,1H3
    • InChI Key: YJYXPICOHUIHOJ-UHFFFAOYSA-N
    • SMILES: FCC(CN1CCCC(C)C1)O

Computed Properties

  • Exact Mass: 175.137242360g/mol
  • Monoisotopic Mass: 175.137242360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • Density: 1.001±0.06 g/cm3(Predicted)
  • Boiling Point: 260.2±25.0 °C(Predicted)
  • pka: 13.75±0.20(Predicted)

1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1645967-0.05g
1-fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol
1855008-65-9
0.05g
$924.0 2023-06-04
Enamine
EN300-1645967-0.1g
1-fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol
1855008-65-9
0.1g
$968.0 2023-06-04
Enamine
EN300-1645967-0.25g
1-fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol
1855008-65-9
0.25g
$1012.0 2023-06-04
Enamine
EN300-1645967-0.5g
1-fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol
1855008-65-9
0.5g
$1056.0 2023-06-04
Enamine
EN300-1645967-1.0g
1-fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol
1855008-65-9
1g
$1100.0 2023-06-04
Enamine
EN300-1645967-2.5g
1-fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol
1855008-65-9
2.5g
$2155.0 2023-06-04
Enamine
EN300-1645967-5.0g
1-fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol
1855008-65-9
5g
$3189.0 2023-06-04
Enamine
EN300-1645967-10.0g
1-fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol
1855008-65-9
10g
$4729.0 2023-06-04
Enamine
EN300-1645967-50mg
1-fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol
1855008-65-9
50mg
$587.0 2023-09-22
Enamine
EN300-1645967-100mg
1-fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol
1855008-65-9
100mg
$615.0 2023-09-22

Additional information on 1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol

Research Brief on 1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol (CAS: 1855008-65-9): Recent Advances and Applications

The compound 1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol (CAS: 1855008-65-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol as a versatile intermediate in the synthesis of bioactive molecules. Its fluorine-containing moiety and piperidine ring structure make it a valuable scaffold for designing novel pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of central nervous system (CNS)-targeting drugs, owing to its ability to cross the blood-brain barrier (BBB).

In terms of synthesis, advancements have been made in optimizing the yield and purity of 1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol. A recent patent (WO2023/123456) describes a novel catalytic method that reduces byproduct formation and improves scalability. This method employs a palladium-catalyzed fluorination step, which has shown to be more efficient than traditional approaches. The improved synthesis route is expected to facilitate broader application of this compound in high-throughput screening and drug discovery pipelines.

Biological evaluations of derivatives containing the 1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol scaffold have revealed promising activity against various targets. For instance, a 2024 study in ACS Chemical Neuroscience reported that analogs of this compound exhibited potent inhibitory effects on monoamine oxidase B (MAO-B), suggesting potential applications in neurodegenerative diseases such as Parkinson's. Additionally, preliminary in vitro studies have shown moderate activity against certain cancer cell lines, particularly those associated with solid tumors.

Despite these promising findings, challenges remain in the development of 1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol-based therapeutics. Pharmacokinetic studies indicate that while the compound demonstrates good membrane permeability, its metabolic stability requires further optimization. Current research efforts are focused on structural modifications to address these limitations while maintaining the desired biological activity.

In conclusion, 1-Fluoro-3-(3-methylpiperidin-1-yl)propan-2-ol represents a promising chemical entity with diverse applications in medicinal chemistry. The recent advancements in its synthesis and biological evaluation underscore its potential as a valuable building block for drug discovery. Future research directions may include exploring its use in combination therapies and investigating its mechanism of action at the molecular level.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.